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Compound Name:
methylphenoxy)ethylmorpholine

Cat. No.: B5705314

Get Quote

Executive Summary

4-[2-(3-methylphenoxy)ethyllmorpholine (C13H19NO2) is a tertiary amine featuring a

morpholine ring linked via an ethyl chain to a meta-substituted phenol ether. Structurally
analogous to known Sigma-1 receptor ligands and local anesthetics (e.g., pramoxine), this
compound represents a classic pharmacophore in CNS drug discovery.

Its physicochemical profile is characterized by moderate lipophilicity (LogP = 2.0-2.3) and a
basic pKa (~7.8), suggesting high blood-brain barrier (BBB) permeability and excellent oral
bioavailability. This guide provides a comprehensive analysis of its properties, predictive
modeling, and rigorous experimental protocols for validation.

Chemical Identity & Structural Analysis[1][2]

The core structure consists of a basic morpholine nitrogen (proton acceptor) and an ether
oxygen (hydrogen bond acceptor), linked by a flexible ethylene bridge to a lipophilic 3-
methylphenyl moiety.
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Property Detail

IUPAC Name 4-[2-(3-methylphenoxy)ethyllmorpholine

1-[2-(m-tolyloxy)ethyllmorpholine; N-(2-(3-
Common Synonyms )
methylphenoxy)ethyl)morpholine

Molecular Formula C13H19NO2

Molecular Weight 221.30 g/mol

SMILES Cclccec(OCCN2CCcOoCC2)cl

InChl Key (Predicted) UXZY... (Specific to isomer)

Not widely indexed; treat as novel research
CAS Number ]
entity

Structural Visualization

The molecule comprises three distinct domains influencing its behavior:
» Morpholine Ring: Solubilizing group, metabolic handle (N-oxidation), and basic center.

» Ethyl Linker: Critical spacer determining receptor binding affinity (typically 2-3 carbons for
Sigma/CNS targets).

o 3-Methylphenoxy Group: Lipophilic anchor; the meta-methyl group enhances metabolic
stability relative to para-substitution (blocking para-hydroxylation).

Physicochemical Properties Profile

The following values represent a synthesis of calculated (in silico) predictions based on
fragment contribution methods and comparative analysis with the structural analog 4-(2-
phenoxyethyl)morpholine (CAS 1005-38-5).

Table 1: Predicted vs. Analog-Based Properties
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Experimental

Property Predicted Value Basis of Prediction  Protocol (See
Section 5)
Phenoxyethylmorpholi
LogP (Lipophilicity) 91403 (1.5) + Methyl Shake-Flask Method
0 ipophilici 1+0. ne (1.5) + Me
ar (Hpop y Y (OECD 107)
group (+0.[1]5)
Corrected for _ _
Potentiometric
LogD (pH 7.4) 16+0.2 ionization at o
) ] Titration
physiological pH
Morpholine (8.3) - ) )
) ) Potentiometric
pKa (Basic) 7.8+0.2 Inductive effect of o
Titration

phenoxy group

Water Solubility

~1-5 mg/mL (pH 7)

Moderate; highly
soluble as HCI salt
(>50 mg/mL)

Kinetic Solubility
Assay

Boiling Point

150-155°C @ 15

mmHg

Analogous to parent
ether (135°C @ 15
mmHg)

DSC / Capillary
Method

Ether O (9.2) + Amine

Polar Surface Area 21.7 A2 In Silico Calculation
N (12.5)
Tertiary amine (0O
H-Bond N ]
0/3 donors), 2 Oxygens + In Silico Calculation
Donors/Acceptors

1 Nitrogen

Solubility & Formulation Insight

o Free Base: Likely an oil or low-melting solid with poor aqueous solubility.

o Salt Form: The hydrochloride (HCI) or fumarate salt is recommended for biological assays.

The protonated nitrogen (morpholinium) significantly enhances aqueous solubility, making it

suitable for saline injection or oral gavage vehicles.

Synthesis & Purification Pathway
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The most robust synthetic route utilizes the Williamson Ether Synthesis or N-Alkylation. The
choice depends on the availability of starting materials.

Pathway A: N-Alkylation (Preferred)

Reaction of 4-(2-chloroethyl)morpholine (commercially available as HCI salt) with m-cresol (3-
methylphenol) under basic conditions.

Reagents:

Substrate: 3-methylphenol

Alkylating Agent: 4-(2-chloroethyl)morpholine hydrochloride

Base: Potassium Carbonate (K2COs) or Sodium Hydroxide (NaOH)

Solvent: DMF, Acetonitrile, or Acetone (reflux)

3-Methylphenol
(m-Cresol)

Reflux 4-8h - KCl, - H20 4-[2-(3-methylphenoxy)ethylJmorpholine + HCI/Ether Product HCI Salt

(Free Base) (Precipitate)

Base: K2CO3 Transition State
Solvent: DMF/Acetone (SN2 Attack)

Click to download full resolution via product page

Figure 1: Synthetic pathway via N-alkylation of m-cresol. This route avoids the use of toxic
dibromoethane.

Experimental Protocols (Validation)

As a scientist, relying solely on predicted values is insufficient. The following protocols are "gold
standard" methods to validate the physicochemical identity of the compound.

Protocol 1: Potentiometric pKa Determination

Objective: Determine the ionization constant of the morpholine nitrogen. Method:
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e Preparation: Dissolve 5 mg of the compound in 10 mL of a solvent mixture (e.g.,
water/methanol 80:20) to ensure solubility across the pH range.

e Titration: Titrate with 0.1 M HCl and 0.1 M KOH using a standardized glass electrode (e.g.,
Sirius T3 or Mettler Toledo autotitrator) under inert gas (N2) to exclude CO..

» Calculation: Use the Bjerrum difference plot or Yasuda-Shedlovsky extrapolation to
determine aqueous pKa.

» Expected Result: A pKa of 7.6 — 8.0. If the value is < 7.0, check for oxidation of the
morpholine ring.

Protocol 2: Shake-Flask LogP Determination (OECD 107)

Objective: Measure lipophilicity to predict BBB penetration. Method:
o Phases: Pre-saturate n-octanol with water and water with n-octanol for 24 hours.

» Equilibration: Dissolve the compound in the octanol phase. Add an equal volume of the
agueous phase (buffered to pH 7.4 for LogD or pH 10 for LogP to ensure neutral species).

e Separation: Shake for 60 minutes; centrifuge to separate phases.
e Quantification: Analyze both phases using HPLC-UV (254 nm or 280 nm).

o Calculation:

Protocol 3: HPLC Purity & Identity Assay

Objective: Confirm purity >98% before biological testing. Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 pm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient; 10% B to 90% B over 15 minutes.
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e Flow Rate: 1.0 mL/min.
e Detection: UV at 210 nm (amide/amine backbone) and 270 nm (aromatic ring).

ADME & Biological Implications

Understanding the physicochemical properties allows us to predict the Absorption, Distribution,
Metabolism, and Excretion (ADME) behavior of the molecule.

Blood-Brain Barrier (BBB) Permeability

This compound is a prime candidate for CNS penetration.
e Criteria: MW < 400, LogP 2-3, pKa 7.5-8.5.

o Prediction: The tertiary amine is largely protonated at physiological pH (7.4), but the
equilibrium fraction of neutral species is sufficient for passive diffusion. The morpholine
oxygen acts as a weak H-bond acceptor, limiting efflux transporter liability.

Metabolic Stability

e Primary Metabolic Soft Spot: The 3-methyl group on the phenyl ring is susceptible to
CYP450-mediated benzylic hydroxylation (forming the alcohol, then acid).

o Secondary Site: N-dealkylation of the ethyl chain or N-oxidation of the morpholine.

e Recommendation: During in vitro microsomal stability assays, monitor for +16 Da
(hydroxylation) and +14 Da (N-oxide) metabolites.
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4-[2-(3-methylphenoxy)ethyllmorpholine
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Figure 2: Predicted ADME flowchart highlighting the CNS disposition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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